Cas no 1175146-85-6 (1-(1-ETHYLPIPERIDIN-4-YL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE)

• Product Name: 1-(1-ETHYLPIPERIDIN-4-YL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• CAS No: 1175146-85-6
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• MDL: MFCD18206931
• CID: 2128328
• PubChem ID: 71650837
• Update Time: 2025-05-24

1-(1-ETHYLPIPERIDIN-4-YL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(1-ETHYLPIPERIDIN-4-YL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE
• 1-(1-ethylpiperidin-4-yl)triazole-4-carbaldehyde
• N-(2,4-difluoro-3-forMylphenyl)propane-2-sulfonaMide
• DB-362663
• SY302154
• MFCD18206931
• 1-(1-Ethyl-4-piperidyl)-1H-1,2,3-triazole-4-carbaldehyde
• AS-77230
• AXB14685
• CS-M0051
• 1175146-85-6

• MDL： MFCD18206931
• Inchi： 1S/C10H16N4O/c1-2-13-5-3-10(4-6-13)14-7-9(8-15)11-12-14/h7-8,10H,2-6H2,1H3
• InChI Key： GFFQOLZGBWXDDR-UHFFFAOYSA-N
• SMILES： O=CC1=CN(C2CCN(CC)CC2)N=N1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51Ų

Additional information on 1-(1-ETHYLPIPERIDIN-4-YL)-1H-1,2,3-TRIAZOLE-4-CARBALDEHYDE

Comprehensive Overview of 1-(1-Ethylpiperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1175146-85-6)

1-(1-Ethylpiperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1175146-85-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique triazole-carbaldehyde moiety and ethylpiperidine backbone, serves as a versatile building block for the synthesis of biologically active molecules. Its molecular structure combines the rigidity of the piperidine ring with the reactivity of the aldehyde functional group, making it a valuable intermediate in the development of novel pharmaceuticals and agrochemicals.

The growing interest in 1,2,3-triazole-containing compounds stems from their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. Researchers are particularly intrigued by the potential of 1-(1-Ethylpiperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde to serve as a precursor for click chemistry applications, a technique widely used in bioconjugation and material science. The compound's CAS No. 1175146-85-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In recent years, the demand for heterocyclic compounds like 1-(1-Ethylpiperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde has surged due to their role in addressing global health challenges. For instance, the COVID-19 pandemic highlighted the need for rapid drug development, where triazole-based scaffolds were explored as potential antiviral agents. This compound's aldehyde group also enables facile derivatization, aligning with the pharmaceutical industry's focus on structure-activity relationship (SAR) studies.

From a synthetic perspective, 1-(1-Ethylpiperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde exemplifies the convergence of organic synthesis and green chemistry. Researchers are increasingly optimizing its production to minimize environmental impact, leveraging catalytic methods and solvent-free reactions. These advancements resonate with the broader scientific community's emphasis on sustainable practices, a topic frequently queried in search engines.

The compound's physicochemical properties, such as its molecular weight (C10H16N4O) and solubility profile, are critical for formulation scientists. Its logP value and hydrogen bonding capacity influence its pharmacokinetic behavior, making it a subject of interest in drug delivery research. These attributes are often searched alongside CAS No. 1175146-85-6, underscoring its multidisciplinary relevance.

In conclusion, 1-(1-Ethylpiperidin-4-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1175146-85-6) represents a pivotal compound in modern chemical research. Its structural features and functional versatility align with contemporary scientific priorities, from drug discovery to sustainable chemistry. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in innovative research endeavors.